Cas no 65174-96-1 (Ara-ada)
Ara-ada structure
Product Name:Ara-ada
CAS No:65174-96-1
MF:C14H17N5O6
MW:351.314682722092
CID:509589
Update Time:2024-03-01
Ara-ada Chemical and Physical Properties
Names and Identifiers
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- 9H-Purin-6-amine,9-(2,3-di-O-acetyl-b-D-arabinofuranosyl)-
- 9H-Purin-6-amine, 9-(2,3-di-O-acetyl-beta-D-arabinofuranosyl)-
- 9-(2,3-Di-O-acetyl-β-D-arabinofuranosyl)-9H-purin-6-amine
- vidarabine 2',3'-diacetate
- Ara-ada
- Arabinofuranosyladenine-2',3'-diacetate
- 9-(2-O,3-O-Diacetyl-beta-D-arabinofuranosyl)-9H-purine-6-amine
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- Inchi: 1S/C14H17N5O6/c1-6(21)23-10-8(3-20)25-14(11(10)24-7(2)22)19-5-18-9-12(15)16-4-17-13(9)19/h4-5,8,10-11,14,20H,3H2,1-2H3,(H2,15,16,17)/t8-,10-,11+,14-/m1/s1
- InChI Key: OUQFHKYWNKYTTQ-GCDPNZCJSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 351.117883
- Monoisotopic Mass: 351.117883
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 152
Experimental Properties
- Density: 1.72
- Boiling Point: 599°C at 760 mmHg
- Flash Point: 316.1°C
- Refractive Index: 1.724
Ara-ada Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
65174-96-1 (Ara-ada) Related Products
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- 647834-87-5(Adenosine, 2'-O-methyl-, 5'-(4-oxopentanoate))
- 29886-19-9(2',3'-Di-O-acetyladenoside)
- 15830-52-1(9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)
- 15830-77-0(9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)
- 18520-81-5(Adenine,9-a-D-arabinopyranosyl-, 2',3',4'-triacetate (8CI))
- 647834-85-3(Adenosine, 2'-O-(2-methoxyethyl)-, 5'-(4-oxopentanoate))
- 6554-21-8(Adenosine, 3'-acetate(7CI,8CI,9CI))
- 6554-24-1(Adenosine, 3',5'-diacetate)
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